Cas no 1019560-88-3 ((4-tert-butylphenyl)methyl(prop-2-en-1-yl)amine)

• Product Name: (4-tert-butylphenyl)methyl(prop-2-en-1-yl)amine
• CAS No: 1019560-88-3
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• MDL: MFCD11137987
• CID: 4676359
• PubChem ID: 28419750
• Update Time: 2025-08-02

(4-tert-butylphenyl)methyl(prop-2-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(4-tert-Butylphenyl)methyl](prop-2-en-1-yl)amine
• (4-tert-butylphenyl)methyl(prop-2-en-1-yl)amine

• MDL： MFCD11137987
• Inchi： 1S/C14H21N/c1-5-10-15-11-12-6-8-13(9-7-12)14(2,3)4/h5-9,15H,1,10-11H2,2-4H3
• InChI Key： YSURMCQGWGDZRM-UHFFFAOYSA-N
• SMILES： N(CC=C)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 203.167
• Monoisotopic Mass: 203.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 280.4±9.0 °C at 760 mmHg
• Flash Point: 112.0±10.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(4-tert-butylphenyl)methyl(prop-2-en-1-yl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-tert-butylphenyl)methyl(prop-2-en-1-yl)amine

Comprehensive Guide to (4-tert-butylphenyl)methyl(prop-2-en-1-yl)amine (CAS No. 1019560-88-3): Properties, Applications, and Market Insights

(4-tert-butylphenyl)methyl(prop-2-en-1-yl)amine (CAS No. 1019560-88-3) is a specialized organic compound with a unique molecular structure that makes it valuable in various industrial and research applications. This compound, often referred to as a tert-butylphenyl amine derivative, features a prop-2-en-1-yl (allyl) group attached to a nitrogen atom, which is further connected to a 4-tert-butylphenyl moiety. Its distinct chemical properties have garnered attention in fields such as material science, pharmaceuticals, and agrochemicals.

The CAS number 1019560-88-3 is a critical identifier for this compound, ensuring precise tracking in global chemical databases. Researchers and manufacturers often search for (4-tert-butylphenyl)methyl(prop-2-en-1-yl)amine suppliers or CAS 1019560-88-3 specifications to source high-purity samples for their projects. The compound's versatility stems from its ability to act as an intermediate in synthesizing more complex molecules, particularly those requiring tert-butylphenyl or allyl amine functionalities.

One of the most searched questions related to this compound is: "What are the applications of (4-tert-butylphenyl)methyl(prop-2-en-1-yl)amine?" In material science, this amine derivative serves as a building block for advanced polymers and coatings. Its tert-butyl group enhances thermal stability, while the allyl group offers reactivity for cross-linking or further functionalization. This dual functionality makes it attractive for creating high-performance materials with tailored properties.

In pharmaceutical research, CAS 1019560-88-3 has shown potential as a precursor for drug discovery. The 4-tert-butylphenyl moiety is known to influence lipophilicity and membrane permeability, key factors in drug design. Recent studies exploring amine derivatives in medicinal chemistry have highlighted compounds like this as valuable scaffolds for developing new therapeutic agents. Researchers frequently look for (4-tert-butylphenyl)methyl(prop-2-en-1-yl)amine synthesis methods to incorporate it into their molecular libraries.

The agrochemical industry has also shown interest in this compound, particularly for developing novel crop protection agents. The tert-butylphenyl amine structure appears in several active ingredients, prompting investigations into CAS 1019560-88-3 derivatives with enhanced biological activity. With growing global focus on sustainable agriculture, the demand for innovative chemical solutions has increased searches for specialty amine intermediates like this one.

From a market perspective, the availability of (4-tert-butylphenyl)methyl(prop-2-en-1-yl)amine remains limited to specialized chemical suppliers. Companies seeking high-purity CAS 1019560-88-3 typically require custom synthesis services or small-scale production batches. The compound's niche applications contribute to its premium pricing compared to more common amine derivatives. Current market trends show growing interest in tert-butylphenyl-containing compounds across multiple industries.

Quality control is paramount when working with 1019560-88-3, as impurities can significantly impact downstream applications. Analytical techniques like HPLC, GC-MS, and NMR are essential for verifying the compound's purity and structure. Researchers often search for (4-tert-butylphenyl)methyl(prop-2-en-1-yl)amine analytical data or spectral references to ensure they're working with the correct material.

The stability and storage requirements of CAS 1019560-88-3 are another common search topic. Proper handling involves protection from moisture and oxidation, typically achieved through inert atmosphere storage and appropriate packaging. The compound's allyl amine group makes it somewhat reactive, necessitating careful consideration of storage conditions and shelf life.

Recent advancements in green chemistry have prompted investigations into more sustainable production methods for (4-tert-butylphenyl)methyl(prop-2-en-1-yl)amine. Alternative synthetic routes using catalytic processes or bio-based starting materials are being explored to reduce environmental impact. These developments align with the chemical industry's broader shift toward sustainable specialty chemicals.

For researchers considering this compound, understanding its structure-activity relationships is crucial. The spatial arrangement of the tert-butyl group and the allyl amine functionality creates unique electronic and steric effects that influence reactivity. Computational chemistry studies on 1019560-88-3 molecular properties can provide valuable insights for application development.

In conclusion, (4-tert-butylphenyl)methyl(prop-2-en-1-yl)amine (CAS No. 1019560-88-3) represents a versatile chemical building block with growing importance across multiple industries. Its unique combination of tert-butylphenyl and allyl amine groups offers distinctive properties that researchers continue to explore. As demand for specialized chemical intermediates increases, this compound is likely to see expanded applications in advanced materials, pharmaceutical research, and agrochemical development.